3-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-ethylquinolin-4(1H)-one

• IUPAC Name: 3-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethylquinolin-4-one
• InChI: InChI=1S/C21H19N3O3/c1-3-24-13-17(19(25)16-7-5-6-8-18(16)24)21-22-20(23-27-21)14-9-11-15(12-10-14)26-4-2/h5-13H,3-4H2,1-2H3
• InChI Key: SCTPBSUYRIVBOS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CC=CC=C21)C3=NC(=NO3)C4=CC=C(C=C4)OCC
• Molecular Formula: C21H19N3O3
• Molecular Weight: 361.4 g/mol

Description

3-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-ethylquinolin-4(1H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in various scientific studies.

Scientific Research Applications

Synthesis and Characterization

Studies on compounds structurally related to 3-(3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl)-1-ethylquinolin-4(1H)-one have demonstrated innovative synthesis methods, characterization, and the exploration of their physical and chemical properties. For instance, research on the thermo-physical properties of 1,3,4-oxadiazole derivatives reveals insights into their density, viscosity, ultrasonic sound velocity, and various acoustical and thermodynamic parameters in different solvents, highlighting the impact of structural modifications on their physical characteristics (Godhani et al., 2013).

Antimicrobial Activities

Several studies have synthesized new derivatives and evaluated their antimicrobial properties. For example, a study on the synthesis, characterization, molecular docking, and biological evaluation of novel 6-halo-2-(4-((5-phenyl-1, 3, 4-oxadiazol-2-yl)methoxy) substituted phenyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione derivatives indicates significant antibacterial and antifungal activity, providing a potential route for the development of new antimicrobial agents (Sirgamalla & Boda, 2019).

Biological Activity and Applications

Research into the biological activity of related compounds has also been conducted. For example, the synthesis and biological activity evaluation of 4-{2-[5-(4-fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine demonstrates notable anti-tuberculosis activity and superior antimicrobial activity, suggesting potential therapeutic applications (Mamatha S.V et al., 2019).

Chemical Sensors and Detection

Compounds within this chemical family have also found applications as chemosensors. A study on reusable colorimetric and fluorescent chemosensors based on 1,8-naphthalimide derivatives for fluoride ion detection showcases the potential of these compounds in environmental monitoring and analytical chemistry, highlighting their sensitivity and selectivity towards specific ions (Zhang et al., 2020).